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Compound of Interest

Compound Name: Cesium tribromide

cat. No.: B13813981

An In-Depth Technical Guide to Cesium Tribromide (CsBr3)

Introduction

Cesium tribromide (CsBrs) is an inorganic compound notable for containing the tribromide
anion (Brs™). It is not a compound with cesium in a +3 oxidation state; rather, it is an ionic
compound consisting of the cesium cation (Cs*) and the linear tribromide anion.[1] This
material is of interest to researchers for its role as a bromine source and as an oxidizing agent
in chemical synthesis. This guide provides a comprehensive overview of its physical and
chemical properties, synthesis protocols, and key reactions.

Physical and Chemical Properties

Cesium tribromide presents as a solid at room temperature. Its appearance is most
commonly described as an orange solid or as dark red, rhombic crystals.[2][3] The compound
is stable in dry air but decomposes upon contact with water, releasing bromine vapor,
particularly in concentrated solutions.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Cesium tribromide reported
in the literature. A notable discrepancy exists in the reported melting point, which may be
attributable to different measurement conditions or sample purity.
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Property Value Source(s)
Molecular Formula CsBrs [2][4]
Molar Mass 372.62 g/mol [4115][6]
372.617 g/mol [2]

372.63 g/mol [3]

Appearance Orange solid, Dark red crystals  [2]
Rhombic crystals [3]

Melting Point 38 °C (decomposes) [2]

180 °C [3]

Crystal System Orthorhombic [21[7]
Space Group Pmnb [21[7]
Lattice Constants a=6.522(5) A [7]

b =10.037(3) A [7]

c=9.539(9) A [7]

Br-Br Bond Distances 2:440 A and 2.698 A [7]

(unsymmetrical)

Experimental Protocols

Several methods for the synthesis of Cesium tribromide have been reported. The choice of
method may depend on the desired purity, yield, and available starting materials.

Protocol 1: Direct Reaction with Liquid Bromine

This method involves the direct combination of cesium bromide and liquid bromine.[1]
Materials:

e Finely powdered Cesium Bromide (CsBr)
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e Liquid Bromine (Brz)

Procedure:

Add finely powdered CsBr to an excess of liquid bromine in a suitable reaction vessel.

Allow the reaction to proceed, forming CsBrs.

Gently heat the mixture to drive off the excess, unreacted bromine.

The remaining solid product is Cesium tribromide.

Protocol 2: Crystallization from Aqueous Solution

This protocol yields CsBrs crystals from a concentrated aqueous solution.[2]
Materials:

e Cesium Bromide (CsBr)

e Bromine (Brz)

e Deionized water

Procedure:

Prepare a concentrated aqueous solution of Cesium Bromide.

Introduce a large amount of bromine into the CsBr solution and stir until dissolved.

Allow the solution to stand, facilitating the crystallization of Cesium tribromide.

For obtaining single crystals suitable for X-ray diffraction, recrystallization from bromine
water can be performed.[7]

Protocol 3: In Situ Bromine Generation (Hydrothermal)

This method generates the required bromine in situ through a hydrothermal reaction.[2]
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Materials:

e Cesium Bromide (CsBr)

e Cesium Bromate (CsBrOs)
e Hydrobromic Acid (HBr)
Procedure:

e Combine Cesium Bromide, Cesium Bromate, and Hydrobromic acid in a hydrothermal
reaction vessel.

e The reaction between the bromate and hydrobromic acid generates bromine within the
solution.

e The in situ generated bromine then reacts with the cesium bromide to form Cesium
tribromide under hydrothermal conditions.

Visualized Workflows and Reactions
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Cesium
tribromide via direct reaction, a common and straightforward laboratory method.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Reagents

Starting Materials

Powdered CsBr Liquid Br2
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in Reaction Vessel

Reaction Mixture

Step 2: Gentle Heating
(Drive off excess Brz2)

Step 3: Isolation

End: Final Product
(Solid CsBrs)

Click to download full resolution via product page

Caption: Workflow for the direct synthesis of Cesium tribromide.

Role as an Oxidizing Agent
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Cesium tribromide can function as an oxidizing agent. For example, it has been used to
oxidize certain Gold(l) complexes to Gold(ll) or Gold(lll) complexes.[2]

Cesium Tribromide Gold(l) Complex
(Cs*[Brs3]") (e.g., NHC-Au(l))

Cesium Bromide

Gold(Il) Product Gold(ll) Product (CsBr)

Click to download full resolution via product page

Caption: Oxidation of Au(l) complexes using Cesium tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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